Cas no 89075-49-0 (1H-Imidazo[4,5-c]pyridine, 2-(3-methoxyphenyl)-)

1H-Imidazo[4,5-c]pyridine, 2-(3-methoxyphenyl)- structure
89075-49-0 structure
Product Name:1H-Imidazo[4,5-c]pyridine, 2-(3-methoxyphenyl)-
CAS No:89075-49-0
MF:C13H11N3O
MW:225.245942354202
CID:613427
PubChem ID:13450787
Update Time:2025-04-19

1H-Imidazo[4,5-c]pyridine, 2-(3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazo[4,5-c]pyridine, 2-(3-methoxyphenyl)-
    • 2-(3-methoxyphenyl)-3H-imidazo[4,5-c]pyridine
    • 2-(3-METHOXYPHENYL)-1H-IMIDAZO[4,5-C]PYRIDINE
    • CHEMBL161690
    • DTXSID50541195
    • AKOS012572409
    • 89075-49-0
    • Inchi: 1S/C13H11N3O/c1-17-10-4-2-3-9(7-10)13-15-11-5-6-14-8-12(11)16-13/h2-8H,1H3,(H,15,16)
    • InChI Key: HRKMYHSALQEXAZ-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CC(=C1)C1=NC2C=CN=CC=2N1

Computed Properties

  • Exact Mass: 225.090211983g/mol
  • Monoisotopic Mass: 225.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 50.8Ų

1H-Imidazo[4,5-c]pyridine, 2-(3-methoxyphenyl)- Related Literature

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.